Cas no 82-76-8 (8-Anilino-1-naphthalenesulfonic acid)
8-Anilino-1-naphthalenesulfonic acid (ANS) is a fluorescent dye and molecular probe widely used in biochemical and biophysical research. Its key advantages include strong fluorescence enhancement in hydrophobic environments, making it valuable for studying protein conformational changes, membrane dynamics, and ligand-binding interactions. ANS exhibits a high sensitivity to microenvironment polarity, enabling its use as a polarity-sensitive probe in fluorescence spectroscopy. The compound is also employed in assays for detecting molten globule states in proteins due to its selective binding to exposed hydrophobic patches. Its stability and water solubility further enhance its utility in aqueous experimental systems. ANS remains a versatile tool for investigating macromolecular structure and dynamics.
82-76-8 structure
Product Name:8-Anilino-1-naphthalenesulfonic acid
CAS No:82-76-8
MF:C16H13NO3S
MW:299.344322919846
MDL:MFCD00003998
CID:34279
PubChem ID:24890494
Update Time:2025-06-08
8-Anilino-1-naphthalenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-(Phenylamino)naphthalene-1-sulfonic acid
- Phenyl peri acid
- n-Phenyl Peri Acid
- 8-Anilino-1-naphthalenesulfonic acid
- 1,8-ANS
- 1,3-Acetonedicarboxylic acid
- C16H13SO3
- ANS
- ANSA
- Phenyl Acid
- N-Phenyl-1-naphthylamine-8-sulfonic Acid
- N-Phenyl-8-naphthylamine-1-sulfonic acid
- Phenylperi acid
- 1-Anilino-8-naphthalenesulfonate
- 1-Anilino-8-naphthalenesulfonic acid
- 8-anilinonaphthalene-1-sulfonic acid
- 8-Anilino-1-naphthalene sulfonic acid
- 1-Naphthalenesulfonic acid, 8-(phenylamino)-
- Peri acid, phenyl-
- 1-anilinonaphthalene-8-sulfonic acid
- 1-(Phenylamino)-8-naphthalenesulfonic acid
- 8-Anilino-1-Naphthalene Sulfonate
- 8-Anilinonaphthalene-1-sulphonic acid
- 1-Anili
- FT-0607353
- Lipase
- CHEBI:39708
- BDBM50126831
- HMS3604C13
- 1-(Phenylamino)-8-naphthalenesulfonate
- InChI=1/C16H13NO3S/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13/h1-11,17H,(H,18,19,20)
- NSC 1746
- 8-(Phenylamino)naphthalene-1-sulfonicacid
- Anilinonaphthalenesulfonic acid
- 1-Aniline-8-naphthalene sulfonate
- AKOS005447070
- 8-Anilinonaphthalene-1-sulfonate
- UNII-630I4V6051
- D70462
- Q4644260
- DB04474
- STK372927
- 1-Naphthalenesulfonic acid, 8-anilino-
- 1ow4
- AC-24646
- MLS001066405
- FWEOQOXTVHGIFQ-UHFFFAOYSA-
- 8-Anilino-1-naphthalenesulfonic acid, 97%
- 8-anilino-1-naphthalene sulphonic acid
- 630I4V6051
- 1-anilino-8-naphthalene sulfonate
- MFCD00003998
- CBMicro_015520
- PD006657
- 2AN
- 1-Phenyl-naphthylamine-8-sulfonic acid
- NSC1746
- 82-76-8
- AS-62589
- CHEMBL285527
- SMR000184487
- J-200359
- 1-anilino-8-naphthalene sulphonate
- EINECS 201-438-7
- 2ans
- 8-Anilino-1-naphthalenesulfonic acid magnesium salt (Salt/Mix)
- 8-(Phenylamino)-1-naphthalenesulfonic acid
- BP-30140
- 1-Anilino-8-napthalenesulfonate
- CS-0015218
- METHYL3-THIAZOL-2-YL-BENZOATE
- 1-ANILINO-8-NAPHTHALENESULFONATE [MI]
- 8-Anilino-1-naphthalenesulfonic acid magnesium (Salt/Mix)
- BDBM60927
- A0472
- 1-ANILINO-8-naphthalene sulphonic acid
- bmse000716
- 8-anilinonaphthalen-1-sulfonsyre
- DTXSID7058882
- HMS2743K15
- D0O1KD
- 1-anilino-8-naphthalene sulfonic acid
- 8-Anilinonaphthalene-1-sulphonate
- 8-anilino-1-naphthalene sulphonate
- NSC-1746
- SCHEMBL43158
- 1-Naphthalenesulfonic acid, 8-anilino- (7CI, 8CI)
- 8-(Phenylamino)-1-naphthalenesulfonic acid (ACI)
- 8-Anilino-1-naphthalenesulfonate
- ANS (fluorescent probe)
- NS00015093
- HY-D0896
- AO-548/40723665
- DB-056657
- phenyl-peri acid
-
- MDL： MFCD00003998
- Inchi： 1S/C16H13NO3S/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13/h1-11,17H,(H,18,19,20)
- InChI Key： FWEOQOXTVHGIFQ-UHFFFAOYSA-N
- SMILES： O=S(C1C2C(=CC=CC=2NC2C=CC=CC=2)C=CC=1)(O)=O
Computed Properties
- Exact Mass: 299.06200
- Monoisotopic Mass: 299.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
Experimental Properties
- Color/Form: Powder
- Density: 1.4100
- Melting Point: 215-217 °C (dec.) (lit.)
- Solubility: DMF: soluble50mg/mL
- PSA: 74.78000
- LogP: 4.98390
- Merck: 13,664
- Solubility: Soluble in ethanol, almost insoluble in water.
8-Anilino-1-naphthalenesulfonic acid Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：NWG
- Hazard Category Code： R36
- Safety Instruction： S26
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
- Risk Phrases：R36
8-Anilino-1-naphthalenesulfonic acid Customs Data
- HS CODE：29214980
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
8-Anilino-1-naphthalenesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A663790-5g |
8-Anilino-1-naphthalenesulfonic Acid |
82-76-8 | 5g |
$ 58.00 | 2023-04-19 | ||
| TRC | A663790-25g |
8-Anilino-1-naphthalenesulfonic Acid |
82-76-8 | 25g |
$ 110.00 | 2023-04-19 | ||
| TRC | A663790-50g |
8-Anilino-1-naphthalenesulfonic Acid |
82-76-8 | 50g |
$ 225.00 | 2022-04-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0472-500g |
8-Anilino-1-naphthalenesulfonic acid |
82-76-8 | 95.0%(LC&T) | 500g |
2490CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0472-25g |
8-Anilino-1-naphthalenesulfonic acid |
82-76-8 | 95.0%(LC&T) | 25g |
￥360.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0472-100g |
8-Anilino-1-naphthalenesulfonic acid |
82-76-8 | 95.0%(LC&T) | 100g |
975CNY | 2021-05-10 | |
| TRC | F601635-5g |
fluorescent probes |
82-76-8 | 5g |
$ 60.00 | 2022-06-04 | ||
| TRC | F601635-25g |
fluorescent probes |
82-76-8 | 25g |
$ 110.00 | 2022-06-04 | ||
| TRC | F601635-50g |
fluorescent probes |
82-76-8 | 50g |
$ 260.00 | 2022-06-04 | ||
| abcr | AB136682-5 g |
8-Anilino-1-naphthalenesulfonic acid, 95%; . |
82-76-8 | 95% | 5 g |
€72.90 | 2023-07-20 |
8-Anilino-1-naphthalenesulfonic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:82-76-8)苯基周位酸
Order Number:LE26330376;LE3074
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:82-76-8)8-Anilino-1-naphthalenesulfonic acid
Order Number:A840438
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:49
Price ($):161.0
Email:sales@amadischem.com
8-Anilino-1-naphthalenesulfonic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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